Cas no 2060053-60-1 (1-(1-Azidocyclopentyl)-2-bromobenzene)

• Product Name: 1-(1-Azidocyclopentyl)-2-bromobenzene
• CAS No: 2060053-60-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• MDL: MFCD30498214
• CID: 5163885
• PubChem ID: 125454449
• Update Time: 2025-10-29

1-(1-Azidocyclopentyl)-2-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-azidocyclopentyl)-2-bromobenzene
• 1-(1-Azidocyclopentyl)-2-bromobenzene

• MDL： MFCD30498214
• Inchi： 1S/C11H12BrN3/c12-10-6-2-1-5-9(10)11(14-15-13)7-3-4-8-11/h1-2,5-6H,3-4,7-8H2
• InChI Key： QUFGGCCSNROMOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CCCC1)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.5
• Topological Polar Surface Area: 14.4

Additional information on 1-(1-Azidocyclopentyl)-2-bromobenzene

Professional Introduction to 1-(1-Azidocyclopentyl)-2-bromobenzene (CAS No. 2060053-60-1)

1-(1-Azidocyclopentyl-2-bromobenzene) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and molecular biology due to its unique structural and functional properties. This compound, identified by its CAS number 2060053-60-1, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both an azido group and a bromine substituent on a benzene ring, makes it a versatile building block for the development of novel therapeutic agents.

The significance of 1-(1-azidocyclopentyl-2-bromobenzene) lies in its ability to participate in diverse chemical transformations, including cross-coupling reactions, which are fundamental to modern drug discovery. The presence of the azido group provides a reactive handle for the introduction of various functional moieties, while the bromine atom serves as a convenient site for further modifications via palladium-catalyzed reactions. These characteristics have made this compound particularly valuable in the synthesis of complex pharmaceuticals.

In recent years, there has been a surge in research focused on developing new methodologies for constructing heterocyclic compounds, which are prevalent in many biologically active molecules. 1-(1-azidocyclopentyl-2-bromobenzene) has emerged as a key intermediate in this context, enabling chemists to access structurally diverse scaffolds with high efficiency. For instance, studies have demonstrated its utility in the preparation of substituted cyclopentanes and benzene derivatives, which exhibit promising pharmacological activities.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic pathways. Researchers have leveraged its unique properties to develop innovative catalytic systems that enhance the efficiency of cross-coupling reactions. These advancements not only improve the yield and purity of target molecules but also reduce the environmental impact of synthetic processes. Such innovations align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

Moreover, 1-(1-azidocyclopentyl-2-bromobenzene) has found applications in the development of probes and tools for biochemical research. Its ability to undergo selective modifications allows researchers to design molecules that can interact with specific biological targets. This has opened up new avenues for studying protein-protein interactions, enzyme mechanisms, and other fundamental biological processes. The compound's versatility makes it an indispensable tool in molecular biology laboratories worldwide.

The latest research highlights several notable achievements involving 1-(1-azidocyclopentyl-2-bromobenzene). For example, scientists have utilized this intermediate to synthesize novel antiviral agents that target viral proteases and polymerases. These efforts have been particularly relevant in the context of emerging infectious diseases, where rapid development of effective treatments is crucial. Additionally, studies have explored its potential in anticancer therapy, demonstrating its role in generating small molecule inhibitors that disrupt cancer cell proliferation.

In conclusion, 1-(1-azidocyclopentyl-2-bromobenzene) (CAS No. 2060053-60-1) is a multifaceted compound with far-reaching implications in pharmaceutical chemistry and molecular biology. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules across various therapeutic areas. As research continues to uncover new applications for this compound, its importance is likely to grow even further, driving innovation and progress in drug discovery and biochemical research.